4-bromo-N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H14BrN5O3S/c1-24-13-6-4-12(5-7-13)21-15(18-19-20-21)10-17-25(22,23)14-8-2-11(16)3-9-14/h2-9,17H,10H2,1H3
• InChI Key: RERUIJCOUQTGHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C15H14BrN5O3S
• Molecular Weight: 424.3 g/mol

Description

This compound is a sulfonamide derivative, which is a class of organic compounds that contain a sulfur atom bonded to two oxygen atoms and one nitrogen atom. Sulfonamides are known for their antibacterial properties and are used in a variety of pharmaceutical applications.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a sulfonamide group attached to a benzene ring, which is further substituted with a bromine atom and a methoxyphenyl-tetrazolylmethyl group.

Chemical Reactions Analysis

As a sulfonamide, this compound could potentially undergo a variety of chemical reactions. For instance, it could participate in condensation reactions with various electrophiles. The bromine atom could also potentially be replaced via nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of the bromine atom would likely make the compound relatively heavy and possibly quite reactive.

Safety and Hazards

Like all chemicals, this compound should be handled with care. Direct contact with the skin or eyes should be avoided, and inhalation or ingestion could be harmful.

Mechanism of Action

Mode of Action

The compound can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide . This suggests that the compound may act as a precursor in the synthesis of other bioactive molecules.

Biochemical Pathways

Sulfonamides are known to inhibit bacterial enzymes involved in the synthesis of folic acid, a crucial component for DNA replication .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound are not well-studied. Given its chemical structure, it’s plausible that the compound may be absorbed in the gastrointestinal tract following oral administration. Distribution, metabolism, and excretion would depend on factors such as molecular size, polarity, and the presence of metabolic enzymes .

Result of Action

As a potential precursor in the synthesis of N-aryl sulfonamides, the compound may contribute to the antibacterial activity of these molecules .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, the coupling reaction with benzene sulfonamide requires the presence of copper (I) iodide